Internal Standard for Pesticides & Veterinary Medicine
  • Finasteride-d9
    Finasteride-d9
    • Cat. No.:
    • B016873
    • CAS No.:
    • Molecular Formula:
    • C23H36N2O2
    • Molecular Weight:
    • 381.6 g/mol
    Description
    Finasteride-d9 is intended for use as an internal standard for the quantification of finasteride by GC- or LC-MS. Finasteride is a 4-azasteroid competitive inhibitor of 5α-reductase type II (IC50 = 4.2 nM) and a...
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  • Dicamba-D3
    Dicamba-D3
    • Cat. No.:
    • B020954
    • CAS No.:
    • 349553-95-3
    • Molecular Formula:
    • C8H6Cl2O3
    • Molecular Weight:
    • 224.05 g/mol
    Description
    Dicamba-d3 is a metabolite of the pesticide dicamba, used for food, environmental, and toxicology analyses.

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  • Tebuconazole-d9
    Tebuconazole-d9
    • Cat. No.:
    • B565720
    • CAS No.:
    • 1246818-83-6
    • Molecular Formula:
    • C16H22ClN3O
    • Molecular Weight:
    • 316.87 g/mol
    Description
    Tebuconazole-d9 is intended for use as an internal standard for the quantification of tebuconazole by GC- or LC-MS. Tebuconazole is a triazole fungicide that is active against both seed and foliar fungi. It inhi...
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  • Tolfenamic Acid-d4
    Tolfenamic Acid-d4
    • Cat. No.:
    • B602583
    • CAS No.:
    • Molecular Formula:
    • C14H12ClNO2
    • Molecular Weight:
    • 265.73 g/mol
    Description
    Tolfenamic acid-d4 is intended for use as an internal standard for the quantification of tolfenamic acid by GC- or LC-MS. Tolfenamic acid is a non-steroidal anti-inflammatory drug (NSAID) with anticancer activit...
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  • Tolfenamic acid-13C6
    Tolfenamic acid-13C6
    • Cat. No.:
    • B602594
    • CAS No.:
    • 1420043-61-3
    • Molecular Formula:
    • C14H12ClNO2
    • Molecular Weight:
    • 267.66 g/mol
    Description
    An isotope labelled of Tolfenamic acid. Tolfenamic acid is a COX inhibitor and prevents formation of prostaglandins. It is a NSAID drug.
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  • Mefenamic Acid D4
    Mefenamic Acid D4
    • Cat. No.:
    • B602599
    • CAS No.:
    • Molecular Formula:
    • C15H15NO2
    • Molecular Weight:
    • 245.31 g/mol
    Description
    Mefenamic acid-d4 is intended for use as an internal standard for the quantification of mefenamic acid by GC- or LC-MS. Mefenamic acid is a non-steroidal anti-inflammatory drug (NSAID) and a COX-2 inhibitor. It ...
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  • Terbuthylazine-d5
    Terbuthylazine-d5
    • Cat. No.:
    • B1409489
    • CAS No.:
    • 222986-60-9
    • Molecular Formula:
    • C9H16ClN5
    • Molecular Weight:
    • 234.74 g/mol
    Description
    Terbuthylazine-(ethyl-d5)is an isotope-labeled analog of triazide herbicide terbuthylazine, widely used for vegetation management in forest plantations.
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  • Alpha-Estradiol-d2
    Alpha-Estradiol-d2
    • Cat. No.:
    • B12413405
    • CAS No.:
    • Molecular Formula:
    • C18H24O2
    • Molecular Weight:
    • 274.4 g/mol
    Description
    Alpha-Estradiol-d2 is a useful research compound. Its molecular formula is C18H24O2 and its molecular weight is 274.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Alpha-Estradiol-d2 suita...
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  • Sulfaethoxypyridazine-13C6
    Sulfaethoxypyridazine-13C6
    • Cat. No.:
    • B15555044
    • CAS No.:
    • Molecular Formula:
    • C12H14N4O3S
    • Molecular Weight:
    • 300.29 g/mol
    Description
    Sulfaethoxypyridazine-13C6 is a useful research compound. Its molecular formula is C12H14N4O3S and its molecular weight is 300.29 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Sulfaethoxyp...
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  • Carbaryl-d3
    Carbaryl-d3
    • Cat. No.:
    • B15616499
    • CAS No.:
    • 1433961-56-8
    • Molecular Formula:
    • C12H11NO2
    • Molecular Weight:
    • 204.24 g/mol
    Description
    Carbaryl-d3 is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 204.24 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Carbaryl-d3 suitable for many...
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